Unii-vku3jvl7UC

• CAS RN: 1444006-79-4
• Molecular Formula: C19H14F4N4O2S
• Molecular Weight: 438.39867
• IUPAC Name: (4R)-4-cyclopropyl-8-fluoro-5-[6-(trifluoromethyl)pyridin-3-yl]sulfonyl-1,4-dihydropyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C19H14F4N4O2S/c20-11-3-5-15-13(7-11)17-14(9-25-26-17)18(10-1-2-10)27(15)30(28,29)12-4-6-16(24-8-12)19(21,22)23/h3-10,18H,1-2H2,(H,25,26)/t18-/m1/s1
• InChI Key: LBJYPLZODCWHKE-GOSISDBHSA-N
• SMILES: C1CC1C2C3=C(C4=C(N2S(=O)(=O)C5=CN=C(C=C5)C(F)(F)F)C=CC(=C4)F)NN=C3
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: ELND007; ELND-007; ELND 007.

Description

ELND007 is a Gamma secretase inhibitor.

Scientific Research Applications

Nanoparticle Synthesis

Recent advancements in the synthesis of inorganic nanoparticles are pivotal in scientific research. These developments are particularly relevant in the field of material science, with significant impacts on industries like electronics. Novel materials, including semiconductors, have revolutionized technologies from vacuum tubes to chips, highlighting the synergy between scientific discovery and technological development (Cushing, Kolesnichenko, & O'connor, 2004).

Translation of Research to Innovations

The translation of basic scientific research into practical innovations is a historical trend. This process has led to significant advancements in various fields including space exploration. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a key role in fostering the transition from research to technological breakthroughs, thereby influencing society and the economy (Giordan, Shartrand, Steig, & Weilerstein, 2011).

Collaborative Computing in Environmental Research

Collaborative working environments are essential for large-scale scientific applications like the Unified Air Pollution Model (UNI-DEM). This framework enables geographically dispersed scientists to collaborate effectively, demonstrating the importance of software tools in facilitating scientific research and data sharing (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

Nanosatellite Development in Education

The University Nanosat Program (UNP) exemplifies the integration of educational and research endeavors in developing nanosatellites. This program illustrates the partnership between academia and government in aerospace research, contributing to the training of future professionals and the advancement of aerospace technology (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).

Industrialization of University Research

The transformation of scientific and technical achievements into industrial applications is a key aspect of university research. Universities play a crucial role in national economic construction by accelerating the industrialization of their scientific and technological innovations (Tuo Xian-guo, 2004).

Dual-Band Wireless Technology

In the field of wireless communication, research has led to the development of a dual-band front-end operating in the Industrial Scientific and Medical (ISM) and Unlicensed National Information Infrastructure (UNII) bands. This innovation is significant for enhancing wireless LAN applications (Li, Quintal, & Kenneth, 2004).

Universal Protein Resource (UniProt)

UniProt serves as a comprehensive resource supporting biological research. It offers a classified and annotated protein sequence knowledgebase, which is crucial for research in biology and medicine (Morgat et al., 2010).

Ethical and Social Aspects of Scientific Research

The importance of addressing ethical, legal, and social aspects in scientific research and technological developments has increased. This includes controversial areas like genomics and nanotechnology, where public engagement and policy-making play a critical role in guiding research directions (Schuurbiers & Fisher, 2009).

Compact Antenna Design for Spacecraft and WLAN

Research in antenna design has led to the development of a compact dual L-slit slotted antenna suitable for spacecraft, WLAN, Wi-Fi, and Bluetooth applications. This demonstrates the application of scientific research in practical communication technologies (Basar, Hossain, Hoque, & Morshed, 2012).

Data-Intensive Analysis in Scientific Research

The use of various technologies like workflow, service, and portal tools has become essential in supporting data-intensive scientific analyses. These technologies address key requirements like interoperability, integration, and automation in research processes (Yao, Rabhi, & Peat, 2014).